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Compound of Interest

Compound Name: (+-)-Dihydrodaidzein

Cat. No.: B191008 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of (+-)-Dihydrodaidzein, a compound recognized as a skin and eye irritant.[1][2][3]

Adherence to these protocols is critical for minimizing risk and maintaining a safe research

environment.

Immediate Safety and Handling Considerations
Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)

for (+-)-Dihydrodaidzein. This document contains critical safety information that informs

proper handling and emergency procedures.[4] The compound is classified as a skin and eye

irritant, necessitating the use of appropriate personal protective equipment (PPE) at all times.

[1][2][3]

Personal Protective Equipment (PPE) includes:

Gloves: Chemical-resistant gloves should be worn. Always inspect gloves for any signs of

damage before use and use proper removal techniques to avoid skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect against potential

splashes or dust formation.[3]

Lab Coat: A lab coat is essential to protect clothing and skin from exposure.
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Quantitative Data for Disposal Planning
While specific quantitative disposal limits for (+-)-Dihydrodaidzein are not readily available,

the following table summarizes key data that informs its handling and disposal as a hazardous

chemical waste.

Property Value Source

CAS Number 17238-05-0 [1][4]

Molecular Formula C15H12O4 [1][2][4]

Physical Form Crystalline solid [4]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[1][2][3]

Storage

Store at -20°C.[4] Keep

container tightly closed in a dry

and well-ventilated place.

Solubility

Soluble in DMSO (approx. 30

mg/ml) and dimethyl

formamide (approx. 10 mg/ml).

Sparingly soluble in aqueous

buffers.[4]

Step-by-Step Disposal Protocol
The disposal of (+-)-Dihydrodaidzein must be managed in accordance with all local, state, and

federal regulations. Chemical waste should never be disposed of in the regular trash or poured

down the drain.[5] It must be handled through your institution's Environmental Health and

Safety (EHS) hazardous waste program.[5]

Step 1: Waste Collection and Segregation

Collect all (+-)-Dihydrodaidzein waste, including unused product, contaminated labware

(e.g., glassware, plasticware), and contaminated PPE, in a designated and compatible

hazardous waste container.[5]
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Ensure the waste container is appropriate for solid chemical waste and is in good condition,

free from leaks, with a secure lid.[6]

Step 2: Labeling

Clearly label the hazardous waste container with the words "HAZARDOUS WASTE".[6]

The label must also include the chemical name "(+-)-Dihydrodaidzein" and an approximate

concentration or quantity.[6]

Step 3: Storage

Store the labeled hazardous waste container in a designated satellite accumulation area

near the point of generation.[5]

Ensure the container is kept closed at all times except when adding waste.[6]

Segregate the container from incompatible materials.

Step 4: Scheduling Pickup

Once the container is full or ready for disposal, contact your institution's EHS department to

schedule a pickup.[5]

Follow your institution's specific procedures for requesting a hazardous waste collection,

which may involve an online form or paper request.[5][6]

Step 5: Disposal of Empty Containers

An empty container that held (+-)-Dihydrodaidzein should be triple-rinsed with a suitable

solvent (e.g., ethanol or DMSO, in which it is soluble).[4][5]

The rinsate from the triple-rinse must be collected and disposed of as hazardous waste.[5]

After triple-rinsing and allowing the container to air dry, deface or remove the original label.

The container may then be disposed of in the regular trash, unless your institutional policy

dictates otherwise.[5]
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Visualizing the Disposal Workflow
To further clarify the proper disposal procedure, the following diagram outlines the decision-

making process and necessary steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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